3-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]propanamide

• IUPAC Name: 3-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]propanamide
• InChI: InChI=1S/C17H18N4O3S3/c1-10(2)8-14-19-20-16(27-14)18-13(22)5-6-21-15(23)12(26-17(21)25)9-11-4-3-7-24-11/h3-4,7,9-10H,5-6,8H2,1-2H3,(H,18,20,22)/b12-9+
• InChI Key: DJCGRVYTMUHAFT-FMIVXFBMSA-N
• Canonical SMILES: CC(C)CC1=NN=C(S1)NC(=O)CCN2C(=O)C(=CC3=CC=CO3)SC2=S
• Isomeric SMILES: CC(C)CC1=NN=C(S1)NC(=O)CCN2C(=O)/C(=C\C3=CC=CO3)/SC2=S
• Molecular Formula: C17H18N4O3S3
• Molecular Weight: 422.6 g/mol

Description

3-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]propanamide is a useful research compound. Its molecular formula is C17H18N4O3S3 and its molecular weight is 422.54. The purity is usually 95%.
BenchChem offers high-quality 3-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research on derivatives closely related to the specified compound has demonstrated moderate antitumor activity against malignant tumor cells. Specifically, synthesized compounds with variations in the functional group at the C-terminal of the thiazolidinone, bearing an amide moiety, exhibited moderate to strong antiproliferative activity in a dose-dependent manner in human leukemia cell lines. The importance of the electron-donating groups on the thiazolidinone moiety was highlighted, suggesting that certain positions of substituted aryl rings play a dominant role in enhancing anticancer properties (Chandrappa et al., 2009; Horishny & Matiychuk, 2020). Moreover, novel thioxothiazolidin-4-one derivatives were synthesized and showed significant inhibition of tumor growth and tumor-induced angiogenesis in mouse models, indicating potential for anticancer therapy (Chandrappa et al., 2010).

Antimicrobial Activity

Compounds incorporating the thiazolidinone framework, similar to the specified chemical structure, have been synthesized and evaluated for their nematicidal and antimicrobial activities. Notably, some derivatives demonstrated significant activity against both nematodes and a range of bacterial and fungal pathogens, showcasing potential as antimicrobial agents (Reddy et al., 2010). Additionally, novel functionalized 1,3,4-thiadiazoles, 1,3-thiazoles, and pyrazoline-containing moieties were synthesized, showing promising antibacterial and antifungal activities, indicating a wide range of possible applications in combating microbial infections (Abdelhamid et al., 2019).